Cas no 2097924-41-7 (N-2-(furan-2-yl)-2-(thiophen-2-yl)ethyl-1-methyl-1H-pyrazole-4-sulfonamide)

• Product Name: N-2-(furan-2-yl)-2-(thiophen-2-yl)ethyl-1-methyl-1H-pyrazole-4-sulfonamide
• CAS No: 2097924-41-7
• MF: C₁₄H₁₅N₃O₃S₂
• MW: 337.41720032692
• CID: 6212096
• PubChem ID: 126852536
• Update Time: 2025-07-16

N-2-(furan-2-yl)-2-(thiophen-2-yl)ethyl-1-methyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(furan-2-yl)-2-(thiophen-2-yl)ethyl-1-methyl-1H-pyrazole-4-sulfonamide
• 2097924-41-7
• N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-1-methyl-1H-pyrazole-4-sulfonamide
• AKOS032458842
• F6508-1266
• DTXSID401147772
• N-[2-(furan-2-yl)-2-thiophen-2-ylethyl]-1-methylpyrazole-4-sulfonamide
• 1H-Pyrazole-4-sulfonamide, N-[2-(2-furanyl)-2-(2-thienyl)ethyl]-1-methyl-

• Inchi： 1S/C14H15N3O3S2/c1-17-10-11(8-15-17)22(18,19)16-9-12(13-4-2-6-20-13)14-5-3-7-21-14/h2-8,10,12,16H,9H2,1H3
• InChI Key： YTZRVHZRLOVFCT-UHFFFAOYSA-N
• SMILES： S(C1C=NN(C)C=1)(NCC(C1=CC=CO1)C1=CC=CS1)(=O)=O

Computed Properties

• Exact Mass: 337.05548370g/mol
• Monoisotopic Mass: 337.05548370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 114Ų

Additional information on N-2-(furan-2-yl)-2-(thiophen-2-yl)ethyl-1-methyl-1H-pyrazole-4-sulfonamide

Recent Advances in the Study of N-2-(furan-2-yl)-2-(thiophen-2-yl)ethyl-1-methyl-1H-pyrazole-4-sulfonamide (CAS: 2097924-41-7)

The compound N-2-(furan-2-yl)-2-(thiophen-2-yl)ethyl-1-methyl-1H-pyrazole-4-sulfonamide (CAS: 2097924-41-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies on this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent literature highlights the successful synthesis of N-2-(furan-2-yl)-2-(thiophen-2-yl)ethyl-1-methyl-1H-pyrazole-4-sulfonamide through a multi-step organic synthesis process. The compound's structure, characterized by the presence of furan and thiophene rings, as well as a sulfonamide group, suggests potential interactions with biological targets such as enzymes and receptors. Computational modeling studies have further elucidated its binding affinity towards specific protein targets, which could be leveraged for drug development.

In vitro studies have demonstrated that this compound exhibits promising activity against a range of biological targets. For instance, preliminary assays indicate inhibitory effects on certain kinases and inflammatory mediators, suggesting potential applications in oncology and autoimmune diseases. Additionally, its pharmacokinetic properties, including solubility and metabolic stability, have been evaluated, providing insights into its drug-like characteristics.

Further investigations into the mechanism of action of N-2-(furan-2-yl)-2-(thiophen-2-yl)ethyl-1-methyl-1H-pyrazole-4-sulfonamide have revealed its ability to modulate specific signaling pathways. For example, it has been shown to interfere with the NF-κB pathway, which plays a critical role in inflammation and immune responses. These findings underscore the compound's potential as a lead molecule for the development of novel therapeutics.

Despite these promising results, challenges remain in optimizing the compound's efficacy and safety profile. Current research efforts are focused on structural modifications to enhance its selectivity and reduce off-target effects. Collaborative studies between academic and industrial researchers are also underway to explore its potential in combination therapies and targeted drug delivery systems.

In conclusion, N-2-(furan-2-yl)-2-(thiophen-2-yl)ethyl-1-methyl-1H-pyrazole-4-sulfonamide (CAS: 2097924-41-7) represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural attributes and biological activities make it a valuable subject for ongoing and future research, with the potential to contribute to the development of new therapeutic agents.